Cas no 852164-01-3 (2-(methylsulfanyl)-N-{1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}pyridine-3-carboxamide)
2-(methylsulfanyl)-N-{1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(methylsulfanyl)-N-{1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}pyridine-3-carboxamide
- Z30473627
- N-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-(methylthio)nicotinamide
- 2-(methylsulfanyl)-N-{[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyridine-3-carboxamide
- AKOS034134389
- 852164-01-3
- starbld0005976
- EN300-26610174
-
- Inchi: 1S/C10H8N6OS2/c1-18-8-6(3-2-4-11-8)7(17)13-9-15-16-5-12-14-10(16)19-9/h2-5H,1H3,(H,13,15,17)
- InChI Key: ROROKABWNIPGIX-UHFFFAOYSA-N
- SMILES: S1C2=NN=CN2N=C1NC(C1=CC=CN=C1SC)=O
Computed Properties
- Exact Mass: 292.02010125g/mol
- Monoisotopic Mass: 292.02010125g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 139Ų
2-(methylsulfanyl)-N-{1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26610174-0.05g |
2-(methylsulfanyl)-N-{[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}pyridine-3-carboxamide |
852164-01-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-(methylsulfanyl)-N-{1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}pyridine-3-carboxamide Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 2-(methylsulfanyl)-N-{1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}pyridine-3-carboxamide
Introduction to 2-(methylsulfanyl)-N-{1,2,4-triazolo[3,4-b][1,3,4-thiadiazol-6-yl}pyridine-3-carboxamide (CAS No. 852164-01-3)
2-(methylsulfanyl)-N-{1,2,4-triazolo[3,4-b][1,3,4-thiadiazol-6-yl}pyridine-3-carboxamide, identified by its CAS number 852164-01-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which integrates multiple nitrogen-containing rings with sulfur atoms. Such structural motifs are often explored for their potential biological activities, particularly in the context of modulating enzyme functions and interacting with biological targets.
The molecular structure of 2-(methylsulfanyl)-N-{1,2,4-triazolo[3,4-b][1,3,4-thiadiazol-6-yl}pyridine-3-carboxamide comprises a pyridine core substituted with a methylsulfanyl group at the 2-position and an N-substituent linked to a fused triazolo-thiadiazole ring system. This particular arrangement of heterocycles is not arbitrary but rather designed to optimize interactions with biological macromolecules. The presence of multiple nitrogen atoms in close proximity enhances the compound's ability to engage in hydrogen bonding and coordinate with metal ions, which are critical for many enzymatic and cellular processes.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The 1,3,4-thiadiazole scaffold, in particular, has been extensively studied due to its broad spectrum of biological activities. These activities include antimicrobial properties, anti-inflammatory effects, and potential applications in anticancer therapies. The incorporation of a triazolo moiety further expands the pharmacophoric space of the molecule, allowing for additional interactions with biological targets. This dual heterocyclic system makes 2-(methylsulfanyl)-N-{1,2,4-triazolo[3,4-b][1,3,4-thiadiazol-6-yl}pyridine-3-carboxamide a promising candidate for further investigation.
One of the most compelling aspects of this compound is its potential as a modulator of enzyme activity. Enzymes are central to numerous biological pathways and are often implicated in diseases when their activity is dysregulated. By designing molecules that can interact specifically with these enzymes—either inhibiting or activating their function—researchers aim to develop treatments that address the root causes of various conditions. The structural features of 2-(methylsulfanyl)-N-{1,2,4-triazolo[3,4-b][1,3,4-thiadiazol-6-yl}pyridine-3-carboxamide suggest that it may have such enzyme-modulating capabilities.
Recent studies have highlighted the importance of sulfur-containing heterocycles in drug discovery. Sulfur atoms can participate in various chemical interactions that are not possible with oxygen or nitrogen alone. For instance, sulfur can form strong coordination bonds with metal ions and can also engage in hydrogen bonding through lone pairs on its adjacent atoms. These properties make sulfur-rich heterocycles valuable for designing molecules that can interact with biological targets in multiple ways simultaneously. The methylsulfanyl group in this compound's structure is particularly noteworthy for its ability to enhance solubility while maintaining favorable interactions with biological systems.
The fused triazolo-thiadiazole system is another key feature that contributes to the compound's potential therapeutic value. This system has been shown to exhibit significant bioactivity across a range of disease models. For example, derivatives of this scaffold have demonstrated efficacy against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, there is evidence suggesting that such compounds can modulate inflammatory responses by interacting with enzymes like cyclooxygenases (COX) and lipoxygenases (LOX). Given these findings, 2-(methylsulfanyl)-N-{1,2
...
852164-01-3 (2-(methylsulfanyl)-N-{1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)